Cas no 2171190-86-4 (2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}acetic acid)

• Product Name: 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}acetic acid
• CAS No: 2171190-86-4
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6358091
• PubChem ID: 165538114
• Update Time: 2025-10-24

2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}acetic acid
• 2-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]azetidin-3-yl}acetic acid
• EN300-1503247
• 2171190-86-4

• Inchi： 1S/C25H28N2O5/c1-2-7-22(24(30)27-13-16(14-27)12-23(28)29)26-25(31)32-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21-22H,2,7,12-15H2,1H3,(H,26,31)(H,28,29)/t22-/m0/s1
• InChI Key： JMRWFPQHUVYYRY-QFIPXVFZSA-N
• SMILES： O=C([C@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}acetic acid

Recent Advances in the Study of 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}acetic acid (CAS: 2171190-86-4)

The compound 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}acetic acid (CAS: 2171190-86-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine and fluorenylmethoxycarbonyl (Fmoc) functional groups, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug candidates. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.

One of the key areas of research involving this compound is its role in the development of protease inhibitors. Proteases are enzymes that play a pivotal role in various physiological and pathological processes, making them attractive targets for therapeutic intervention. The structural features of 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}acetic acid, particularly the azetidine ring, have been shown to enhance binding affinity and selectivity towards specific protease targets. Recent in vitro studies have demonstrated its efficacy in inhibiting certain serine proteases, which are implicated in diseases such as cancer and inflammatory disorders.

Another promising avenue of research involves the use of this compound in peptide synthesis. The Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a cornerstone technique in modern peptide chemistry. Recent advancements in SPPS methodologies have highlighted the compound's utility in the efficient assembly of complex peptide sequences, including those with challenging secondary structures. Its stability under standard SPPS conditions and ease of deprotection make it a valuable tool for researchers.

In addition to its applications in drug discovery, 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}acetic acid has also been investigated for its potential in bioconjugation strategies. The carboxylic acid moiety allows for facile coupling with various biomolecules, enabling the creation of targeted conjugates for diagnostic and therapeutic purposes. Recent studies have explored its use in the development of antibody-drug conjugates (ADCs), where it serves as a linker to attach cytotoxic payloads to monoclonal antibodies.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of derivatives based on this scaffold. Ongoing research aims to address these limitations through structural modifications and the exploration of novel delivery systems. For instance, recent work has focused on incorporating the compound into nanoparticle-based carriers to enhance its bioavailability and target specificity.

In conclusion, 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}acetic acid (CAS: 2171190-86-4) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span from protease inhibition to peptide synthesis and bioconjugation, underscoring its broad utility. Future studies will likely continue to explore its potential, paving the way for innovative therapeutic and diagnostic solutions.